Cas no 1549066-58-1 (3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole)

• Product Name: 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole
• CAS No: 1549066-58-1
• MF: C₇H₅F₃N₂S
• MW: 206.188210248947
• CID: 6631517
• PubChem ID: 72183228
• Update Time: 2024-01-13

3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole, 3-methyl-6-(trifluoromethyl)-
• 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole
• 1549066-58-1

• Inchi： 1S/C7H5F3N2S/c1-4-3-13-6-11-5(2-12(4)6)7(8,9)10/h2-3H,1H3
• InChI Key： GLXBNIGDYPJBIZ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C=C(C(F)(F)F)N=C12

Computed Properties

• Exact Mass: 206.01255383g/mol
• Monoisotopic Mass: 206.01255383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 3.01±0.40(Predicted)